Cas no 1128-77-4 (3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl-)

• Product Name: 3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl-
• CAS No: 1128-77-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 237087
• PubChem ID: 282181
• Update Time: 2025-04-19

3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonan-4-one,3,9-dimethyl-
• 4,9-dimethyl-4,9-diazabicyclo[4.2.1]nonan-3-one
• 3,9-Dimethyl-3,9-diazabicyclo[4.2.1]nonan-4-one
• AC1L5VWD
• AC1Q6LIY
• AG-K-94172
• AR-1F0326
• CTK4A8007
• NSC135362
• NSC-135362
• 3,9-Diazabicyclo[4.2.1]nonan-4-one, 3,9-dimethyl-
• 3,9-Dimethyl-3,9-diazabicyclo[4.2.1]nonan-4-one #
• HNDXTHOYSWHZEI-UHFFFAOYSA-N
• NSC 135362
• DTXSID10300205
• AKOS040765651
• 1128-77-4

• Inchi： 1S/C9H16N2O/c1-10-6-8-4-3-7(11(8)2)5-9(10)12/h7-8H,3-6H2,1-2H3
• InChI Key： HNDXTHOYSWHZEI-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(CN1C)N2C

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 281.5°Cat760mmHg
• Flash Point: 120°C
• Refractive Index: 1.502
• PSA: 23.55
• LogP: 0.18710